Cas no 847818-68-2 (1,3-dimethylpyrazole-4-boronic acid)

1,3-dimethylpyrazole-4-boronic acid structure
847818-68-2 structure
Product Name:1,3-dimethylpyrazole-4-boronic acid
CAS No:847818-68-2
MF:C5H9BN2O2
MW:139.948160886765
MDL:MFCD12407383
CID:844271
PubChem ID:11252054
Update Time:2024-10-26

1,3-dimethylpyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

    • (1,3-Dimethyl-1H-pyrazol-5-yl)boronic acid
    • (2,5-dimethylpyrazol-3-yl)boronic acid
    • 1,3-Dimethyl-1H-pyrazol-5-ylboronic acid
    • 1,3-Dimethylpyrazole-5-boronic acid
    • Boronic acid, (1,3-dimethyl-1H-pyrazol-5-yl)-
    • Boronic acid, B-(1,3-dimethyl-1H-pyrazol-5-yl)-
    • 5H9BN2O2
    • RAAWPADCPXAWSK-UHFFFAOYSA-N
    • FCH923683
    • AB65581
    • OR361166
    • V7957
    • ST24020050
    • 1,3-dimethylpyrazole-5-boro
    • 1,3-dimethylpyrazole-4-boronic acid
    • B-(1,3-Dimethyl-1H-pyrazol-5-yl)boronic acid (ACI)
    • Boronic acid, (1,3-dimethyl-1H-pyrazol-5-yl)- (9CI)
    • SCHEMBL860264
    • Y10241
    • AKOS006346084
    • 2,5-DIMETHYLPYRAZOL-3-YLBORONIC ACID
    • MFCD12407383
    • CS-0109835
    • (1,3-Dimethyl-1H-pyrazol-5-yl)boronicacid
    • 1,3-dimethylpyrazole-5-boronic acid, AldrichCPR
    • 847818-68-2
    • SY025703
    • 1,3-DIMETHYL-1H-PYRAZOLE-5-BORONIC ACID
    • EN300-113776
    • DTXSID00460064
    • DS-17773
    • DA-17373
    • MDL: MFCD12407383
    • Inchi: 1S/C5H9BN2O2/c1-4-3-5(6(9)10)8(2)7-4/h3,9-10H,1-2H3
    • InChI Key: RAAWPADCPXAWSK-UHFFFAOYSA-N
    • SMILES: OB(C1N(C)N=C(C)C=1)O

Computed Properties

  • Exact Mass: 140.07600
  • Monoisotopic Mass: 140.0757077 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 139.95
  • Topological Polar Surface Area: 58.3

Experimental Properties

  • PSA: 58.28000
  • LogP: -1.59170

1,3-dimethylpyrazole-4-boronic acid Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Storage Condition:Inert atmosphere,Store in freezer, under -20°C

1,3-dimethylpyrazole-4-boronic acid Pricemore >>

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1,3-dimethylpyrazole-4-boronic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  1 h, 20 °C; 20 °C → -70 °C
1.2 Reagents: Trimethyl borate ;  0.5 h, -70 °C; -70 °C → -15 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  neutralized, -15 °C; -15 °C → rt; 1 h, rt
Reference
Synthesis of pinacol esters of 1-alkyl-1H-pyrazol-5-yl- and 1-alkyl-1H-pyrazol-4-ylboronic acids
Ivachtchenko, Alexandre V.; Kravchenko, Dmitry V.; Zheludeva, Valentina I.; Pershin, Dmitry G., Journal of Heterocyclic Chemistry, 2004, 41(6), 931-939

1,3-dimethylpyrazole-4-boronic acid Raw materials

1,3-dimethylpyrazole-4-boronic acid Preparation Products

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